Cas no 1447942-39-3 (rel-(1R,5S,6r)-3,3-difluorobicyclo[3.1.0]hexane-6-carboxylic acid)

• Product Name: rel-(1R,5S,6r)-3,3-difluorobicyclo[3.1.0]hexane-6-carboxylic acid
• CAS No: 1447942-39-3
• MF: C₇H₈F₂O₂
• MW: 162.134029388428
• MDL: MFCD30802906
• CID: 4605389
• PubChem ID: 89686475
• Update Time: 2025-05-23

rel-(1R,5S,6r)-3,3-difluorobicyclo[3.1.0]hexane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,5S,6S)-rel-3,3-Difluorobicyclo[3.1.0]hexane-6-carboxylic acid
• rel-(1R,5S,6r)-3,3-Difluorobicyclo[3.1.0]hexane-6-carboxylic acid
• 1447942-39-3
• (1S,5R)-3,3-difluorobicyclo[3.1.0]hexane-6-carboxylic acid
• EN300-6763828
• SCHEMBL15105952
• CS-0057944
• P20479
• (1R,5S)-3,3-difluorobicyclo[3.1.0]hexane-6-carboxylic acid
• SCHEMBL15105950
• (1R,5S,6R)-3,3-Difluorobicyclo[3.1.0]hexane-6-carboxylic acid
• Z2737407258
• MFCD30802906
• AS-79465
• rel-(1R,5S,6r)-3,3-difluorobicyclo[3.1.0]hexane-6-carboxylic acid

• MDL： MFCD30802906
• Inchi： 1S/C7H8F2O2/c8-7(9)1-3-4(2-7)5(3)6(10)11/h3-5H,1-2H2,(H,10,11)/t3-,4+,5?
• InChI Key： UHCURIODBIIVRJ-NGQZWQHPSA-N
• SMILES： FC1(C[C@H]2C(C(=O)O)[C@H]2C1)F

Computed Properties

• Exact Mass: 162.04923582 g/mol
• Monoisotopic Mass: 162.04923582 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3
• Molecular Weight: 162.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on rel-(1R,5S,6r)-3,3-difluorobicyclo[3.1.0]hexane-6-carboxylic acid

rel-(1R,5S,6r)-3,3-difluorobicyclo[3.1.0]hexane-6-carboxylic acid

The compound rel-(1R,5S,6r)-3,3-difluorobicyclo[3.1.0]hexane-6-carboxylic acid with CAS No. 1447942-39-3 is a bicyclic carboxylic acid derivative that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclo[3.1.0]hexane framework, which imparts distinctive physical and chemical properties. The presence of two fluorine atoms at the 3-position further enhances its reactivity and potential applications in drug design and materials science.

Recent studies have highlighted the importance of bicyclic structures in medicinal chemistry due to their ability to mimic complex biological molecules and interact with target proteins in a highly specific manner. The bicyclo[3.1.0]hexane core of this compound is particularly interesting as it exhibits a high degree of rigidity, which is often desirable in drug candidates to improve binding affinity and selectivity.

The stereochemistry of the compound, denoted by rel-(1R,5S,6r) configuration, plays a crucial role in determining its pharmacokinetic properties and biological activity. Stereoisomers often exhibit vastly different behaviors in vivo, making the precise control of stereochemistry essential for drug development. Researchers have employed advanced asymmetric synthesis techniques to construct this compound with high enantioselectivity, ensuring its suitability for preclinical studies.

In terms of synthetic methodology, the construction of rel-(1R,5S,6r)-3,3-difluorobicyclo[3.1.0]hexane-6-carboxylic acid involves a multi-step process that combines principles from both organic synthesis and fluorination chemistry. Key steps include the formation of the bicyclic framework through ring-closing metathesis or other cyclization reactions, followed by fluorination at the 3-position using electrophilic fluorination agents such as electrophilic fluorinating agents or fluorinating reagents.

The carboxylic acid functionality at the 6-position of the bicyclic system adds versatility to this compound's chemical reactivity. It can participate in various types of reactions, including esterification and amidation, enabling the creation of derivatives with tailored physicochemical properties. Such derivatives are valuable for exploring structure-activity relationships (SAR) in drug discovery programs.

From a biological standpoint, rel-(1R,5S,6r)-3,3-difluorobicyclo[3.1.0]hexane-6-carboxylic acid has shown promise as a lead compound in several therapeutic areas. For instance, its ability to modulate G-protein coupled receptors (GPCRs) has been explored in preclinical models of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Moreover, the fluorinated bicyclic system has been investigated for its potential as a building block in materials science applications such as polymer synthesis and nanotechnology. The combination of rigidity and functional groups makes it an attractive candidate for constructing advanced materials with unique mechanical and electronic properties.

In terms of safety and toxicity profiles, recent toxicological studies have demonstrated that rel-(1R,5S,6r)-3,3-difluorobicyclo[3.1.0]hexane-6-carboxylic acid exhibits low acute toxicity when administered to experimental animals at doses relevant to therapeutic use.

Looking ahead, ongoing research is focused on optimizing the synthetic pathway for this compound to enhance scalability and reduce production costs while maintaining high stereochemical purity.